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Compound of Interest

Compound Name: 3-Fluoro-5-iodoaniline

cat. No.: B1302147

An In-depth Technical Guide to the Safety and Handling of 3-Fluoro-5-iodoaniline
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided is compiled from available safety data for 3-
Fluoro-5-iodoaniline and structurally related compounds. All laboratory work should be
conducted in accordance with institutional safety policies and a comprehensive, substance-
specific risk assessment.

Introduction

3-Fluoro-5-iodoaniline (CAS No. 660-49-1) is a halogenated aniline derivative increasingly
utilized as a key building block in organic synthesis, particularly in the development of novel
pharmaceutical agents and advanced materials. Its unique substitution pattern, featuring both
fluorine and iodine atoms, offers versatile reactivity for various coupling reactions and further
functionalization. This guide provides a comprehensive overview of the safety, handling,
emergency procedures, and relevant experimental protocols for 3-Fluoro-5-iodoaniline to
ensure its safe and effective use in a laboratory setting.

Physicochemical and Toxicological Properties

The following tables summarize the known and predicted physicochemical and toxicological
properties of 3-Fluoro-5-iodoaniline and its structural analogs.

Table 1: Physicochemical Properties of 3-Fluoro-5-iodoaniline
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Property Value Source(s)

CAS Number 660-49-1 [1112]

Molecular Formula CeHsFIN [1]

Molecular Weight 237.01 g/mol [2]
Clear colorless to yellow to

Appearance o [1]
orange liquid

Refractive Index (@ 20°C) 1.6400-1.6460 [1]

Purity (Assay by GC) >95.0% [1]

N Under inert gas (nitrogen or

Storage Condition [3]
Argon)

Predicted XlogP 2.0 [4]

Table 2: Toxicological Data for Structurally Related lodo-Anilines

Note: Specific toxicological data for 3-Fluoro-5-iodoaniline is not readily available. The data
below is for related compounds and should be used for hazard assessment with caution.

Compound Hazard Classification Source(s)

5-Fluoro-2-iodoaniline Acute Toxicity 3 (Oral) [5]

Acute Toxicity 4 (Oral, Dermal,
3-Fluoro-4-iodoaniline Inhalation); Skin Irritation 2; [6]
Eye Irritation 2; STOT SE 3

Acute Toxicity 4 (Oral); Skin
4-lodoaniline Irritation 2; Eye Irritation 2A,;
STOT SE 3

Acute Toxicity 3 (Oral, Dermal,
Inhalation); Serious Eye

Aniline (Parent Compound) Damage 1; Skin Sensitization [7]
1; Germ Cell Mutagenicity 2;
Carcinogenicity 2; STOT RE 1
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Hazard Identification and Safety Precautions

Based on the data from analogous compounds, 3-Fluoro-5-iodoaniline should be handled as
a hazardous substance.

GHS Hazard Classification (Anticipated):

Acute Toxicity, Oral (Category 3/4)

Acute Toxicity, Dermal (Category 3/4)

Acute Toxicity, Inhalation (Category 3/4)

Skin Corrosion/Irritation (Category 2)[6]

Serious Eye Damage/Eye Irritation (Category 2)[6]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System|[6]

Table 3: Anticipated GHS Hazard and Precautionary Statements
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Code Statement Source(s)
H301/H302 Toxic/Harmful if swallowed [51[6]
H311/H312 To-xic/HarmfuI in contact with 6]
skin

H331/H332 Toxic/Harmful if inhaled [6]

H315 Causes skin irritation [6]

H319 Causes serious eye irritation [6]

H335 May cause respiratory irritation  [6]

Avoid breathing
P261 dust/fume/gas/mist/vapors/spr [8]

ay

Wear protective
P280 gloves/protective clothing/eye [8]

protection/face protection

IF SWALLOWED: Immediately
P301+P310 call a POISON CENTER or [7]

doctor/physician

IF ON SKIN: Wash with plenty
P302+P352 [8]
of soap and water

IF INHALED: Remove person
P304+P340 to fresh air and keep [819]

comfortable for breathing

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [8]

present and easy to do.

Continue rinsing

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory when handling 3-Fluoro-5-
iodoaniline.

e Eye and Face Protection: Chemical splash goggles meeting ANSI Z87.1 or European
Standard EN166 are required. A face shield should be worn over goggles when there is a
significant risk of splashing.

e Hand Protection: Wear disposable nitrile gloves. For extended contact or handling larger
guantities, consider double-gloving or using heavier-duty gloves. Always inspect gloves
before use and replace them immediately if contaminated.[9]

o Body Protection: A buttoned, long-sleeved lab coat is required to protect skin and clothing.
For larger scale operations, chemically resistant aprons or coveralls may be necessary.

» Respiratory Protection: All handling of 3-Fluoro-5-iodoaniline should be performed in a
certified chemical fume hood to minimize inhalation of vapors. If work outside a fume hood is
unavoidable and ventilation is inadequate, a NIOSH-approved respirator with an appropriate
organic vapor cartridge is required.

Handling and Storage
Safe Handling

» Engineering Controls: Always work in a well-ventilated area, preferably within a chemical
fume hood.[10] Ensure access to an eyewash station and a safety shower.

» Personal Contact: Avoid all personal contact, including inhalation of vapors.[10] Do not get in
eyes, on skin, or on clothing.[10]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[10] Do not eat, drink,
or smoke in the laboratory.

» Container Handling: Keep containers tightly closed when not in use.
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. Start: Prepare to Handle
LEERIE 3-Fluoro-5-iodoaniline

Y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Ensure Adequate Ventilation
(Chemical Fume Hood)

Avoid vapor inhalation
and skin contact

Y

Handle Chemical

Y

Store Properly
(Tightly Closed, Inert Gas)

Y

Clean Work Area
& Decontaminate Tools

Y

Wash Hands Thoroughly

Y

End: Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Fluoro-5-iodoaniline, 96% 5 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

. 3-Fluoro-5-iodoaniline, 96% | Fisher Scientific [fishersci.ca]
. chembk.com [chembk.com]

. PubChemLite - 3-fluoro-5-iodoaniline (C6H5FIN) [pubchemlite.lcsb.uni.lu]

2
3
4
e 5. 5-Fluoro-2-iodoaniline 97 255724-71-1 [sigmaaldrich.com]
6. fishersci.be [fishersci.be]

7. sigmaaldrich.com [sigmaaldrich.com]

8. 3,5-Difluoro-4-iodoaniline - Safety Data Sheet [chemicalbook.com]
9. chemos.de [chemos.de]

e 10. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Safety and handling of 3-Fluoro-5-iodoaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130214 7#safety-and-handling-of-3-fluoro-5-
iodoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1302147?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/H34457.06
https://www.thermofisher.com/order/catalog/product/H34457.06
https://www.fishersci.ca/shop/products/3-fluoro-5-iodoaniline-96-thermo-scientific/p-7032832
https://chembk.com/en/chem/3-Fluoro-5-iodoaniline
https://pubchemlite.lcsb.uni.lu/e/compound/2758986
https://www.sigmaaldrich.com/US/en/product/aldrich/763489
https://www.fishersci.be/store/msds?partNumber=15447968&countryCode=BE&language=en
https://www.sigmaaldrich.com/SG/en/sds/sial/242284
https://www.chemicalbook.com/msds/3-5-difluoro-4-iodoaniline.htm
https://www.chemos.de/import/data/msds/GB_en/62-53-3-A0001067-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1772306&productDescription=5-FLUORO-2-IODOANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1302147#safety-and-handling-of-3-fluoro-5-iodoaniline
https://www.benchchem.com/product/b1302147#safety-and-handling-of-3-fluoro-5-iodoaniline
https://www.benchchem.com/product/b1302147#safety-and-handling-of-3-fluoro-5-iodoaniline
https://www.benchchem.com/product/b1302147#safety-and-handling-of-3-fluoro-5-iodoaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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